How to maximize the aspect ratio of clay nanoplatelets†
Nanoscale Pub Date: 2012-07-17 DOI: 10.1039/C2NR31322G
Abstract
Melt-synthesis yielded lithium–fluorohectorites (Li–hectx) with variable layer charge (x = 0.4, 0.6, 0.8, 1.0). Counterintuitively, both tactoid diameter and intracrystalline reactivity increased concomitantly with increasing layer charge. This way hectorites with very large diameters were obtained (d50% = 48 μm) that nevertheless still spontaneously delaminate when immersed into
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